Cas no 1936646-18-2 (4-bromo-5-(chloromethyl)-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-bromo-5-(chloromethyl)-1,3-dimethyl-1H-pyrazole
• CAS No: 1936646-18-2
• MF: C₆H₈BrClN₂
• MW: 223.498119354248
• CID: 5162893
• PubChem ID: 131217519
• Update Time: 2025-08-05

4-bromo-5-(chloromethyl)-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-5-(chloromethyl)-1,3-dimethyl-
• 4-bromo-5-(chloromethyl)-1,3-dimethyl-1H-pyrazole

• Inchi： 1S/C6H8BrClN2/c1-4-6(7)5(3-8)10(2)9-4/h3H2,1-2H3
• InChI Key： FKUBMQFNYHKKFS-UHFFFAOYSA-N
• SMILES： N1(C)C(CCl)=C(Br)C(C)=N1

Additional information on 4-bromo-5-(chloromethyl)-1,3-dimethyl-1H-pyrazole

Recent Advances in the Study of 4-bromo-5-(chloromethyl)-1,3-dimethyl-1H-pyrazole (CAS: 1936646-18-2)

The compound 4-bromo-5-(chloromethyl)-1,3-dimethyl-1H-pyrazole (CAS: 1936646-18-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound serves as a crucial intermediate in the synthesis of various biologically active molecules, including kinase inhibitors and anti-inflammatory agents. Recent studies have focused on optimizing its synthetic routes and exploring its potential as a scaffold for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-bromo-5-(chloromethyl)-1,3-dimethyl-1H-pyrazole via a modified Vilsmeier-Haack reaction, achieving a yield of 78% with high purity. The researchers highlighted the compound's reactivity at the chloromethyl group, which allows for further functionalization to create diverse pyrazole derivatives. These derivatives were subsequently screened for kinase inhibitory activity, with several showing promising results against CDK2 and GSK-3β, key targets in cancer and neurodegenerative diseases.

In another significant development, a team at the University of Cambridge reported the use of 1936646-18-2 as a precursor for the synthesis of potent JAK3 inhibitors. The study, published in ACS Medicinal Chemistry Letters, detailed how strategic modifications of the pyrazole core led to compounds with improved selectivity and pharmacokinetic properties. The lead compound from this series exhibited nanomolar potency against JAK3 while showing minimal off-target effects, making it a potential candidate for autoimmune disease treatment.

Recent computational studies have provided insights into the molecular interactions of 4-bromo-5-(chloromethyl)-1,3-dimethyl-1H-pyrazole derivatives with various biological targets. Molecular docking simulations revealed that the bromine atom at the 4-position plays a critical role in forming halogen bonds with protein residues, while the chloromethyl group serves as an ideal point for structure-activity relationship exploration. These findings, published in the Journal of Chemical Information and Modeling, have guided the design of more potent and selective analogs.

The safety profile and metabolic stability of 1936646-18-2 derivatives have also been investigated. A 2024 toxicological study in Chemical Research in Toxicology reported that most derivatives showed favorable in vitro ADME properties and low cytotoxicity in human hepatocytes. However, researchers noted that the chloromethyl group could potentially form reactive metabolites, suggesting the need for careful structural optimization in future drug development efforts.

Looking forward, the unique chemical properties of 4-bromo-5-(chloromethyl)-1,3-dimethyl-1H-pyrazole continue to make it a valuable building block in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a core structure for covalent inhibitors. The compound's commercial availability and well-characterized reactivity ensure its continued importance in drug discovery pipelines across the pharmaceutical industry.